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Abstract
This document provides a comprehensive protocol for studying the leaching of Disperse Red
278 from dyed textiles. Disperse dyes, including Disperse Red 278, are widely used for

coloring synthetic fibers like polyester due to their water-insolubility and ability to sublime into

the fiber.[1][2][3] However, residual dye on the fiber surface can leach out during washing or

through contact with sweat, posing potential health risks such as allergic contact dermatitis and

environmental concerns.[4][5] This application note details the methodology for simulating

leaching conditions, quantifying the extracted dye using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), and presenting the data in a structured format for researchers and

scientists.

Introduction
Disperse Red 278 is a monoazo brilliant red dye used for dyeing and printing on polyester and

polyester/cotton blends.[1][3] Due to the dyeing process, unfixed dye particles can remain on

the fabric surface.[6] These particles have the potential to migrate from the textile matrix into

the surrounding environment under specific conditions, such as during laundering or through

perspiration. The leaching of such dyes is a significant concern as certain disperse dyes are

known sensitizers and can cause allergic reactions upon skin contact.[4][5]

Therefore, quantifying the amount of dye that leaches from textiles is crucial for assessing the

safety and quality of dyed fabrics. This protocol outlines a systematic approach to perform
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leaching studies by exposing dyed textiles to simulated environmental conditions and

subsequently quantifying the concentration of Disperse Red 278 in the leachate.

Chemical Information: Disperse Red 278

Property Value Reference

C.I. Name Disperse Red 278 [1]

CAS Number 68248-10-2 [1][7]

Molecular Formula C₂₂H₂₅N₅O₇ [1][7]

Molecular Weight 471.46 g/mol [1][3]

| Structure Class | Single Azo |[1] |

Experimental Protocols
Protocol 1: Leaching Simulation in Artificial Sweat
This protocol simulates the leaching of Disperse Red 278 from a textile sample into human

sweat.

Materials:

Textile dyed with Disperse Red 278

Acidic Artificial Sweat Solution (ISO 105-E04 or AATCC Test Method 15)

Shaking water bath or orbital shaker with temperature control

100 mL Erlenmeyer flasks

Scissors or fabric punch

Analytical balance

15 mL polypropylene centrifuge tubes
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Centrifuge

0.45 µm syringe filters

Procedure:

Cut a 4 cm x 4 cm swatch from the textile dyed with Disperse Red 278.

Weigh the fabric swatch accurately and record the weight.

Place the swatch into a 100 mL Erlenmeyer flask.

Add 50 mL of pre-heated acidic artificial sweat solution to the flask.

Place the flask in a shaking water bath set to 37°C (human body temperature) and 100 rpm.

Incubate for 4 hours with continuous agitation.

After incubation, carefully remove the fabric swatch.

Transfer the leachate solution to a 15 mL centrifuge tube.

Centrifuge at 7500 rpm for 10 minutes to pellet any suspended fibers or particulates.[8]

Filter the supernatant through a 0.45 µm syringe filter into a clean autosampler vial for

analysis.

Prepare a blank sample by following the same procedure without the fabric swatch.

Protocol 2: Quantification of Leached Disperse Red 278
by LC-MS/MS
This protocol describes the analytical method for determining the concentration of Disperse
Red 278 in the collected leachate.

Materials & Equipment:

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system
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C18 reverse-phase HPLC column

Disperse Red 278 analytical standard

Acetonitrile (ACN), HPLC grade[8]

Water, HPLC grade

Ammonium formate

Autosampler vials

Procedure:

Standard Preparation: Prepare a stock solution of Disperse Red 278 (100 µg/mL) in

acetonitrile. From the stock solution, create a series of calibration standards ranging from 1

ng/mL to 500 ng/mL by serial dilution.

LC-MS/MS Conditions (Example):

Mobile Phase A: Water with 5 mM ammonium formate

Mobile Phase B: Acetonitrile with 5 mM ammonium formate

Flow Rate: 0.4 mL/min

Injection Volume: 10 µL

Gradient: Start at 20% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to

initial conditions.

Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[9]

MS/MS Parameters:

Optimize MS parameters by direct infusion of a Disperse Red 278 standard.

Select precursor ion (Q1) and at least two product ions (Q3) for Multiple Reaction

Monitoring (MRM).
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Note: Specific m/z values must be determined experimentally.

Analysis:

Inject the prepared calibration standards to generate a calibration curve.

Inject the filtered leachate samples (from Protocol 2.1) and the blank sample.

Quantify the concentration of Disperse Red 278 in the samples by comparing their peak

areas to the calibration curve.

Calculation:

Calculate the total mass of leached dye (in µg).

Express the final result as µg of leached dye per gram of fabric (µg/g).

Data Presentation
Quantitative results from the leaching studies should be organized into clear tables to facilitate

comparison and analysis. The following tables are examples of how to structure the collected

data.

Table 1: Leaching of Disperse Red 278 in Artificial Sweat

Sample ID
Fabric
Weight (g)

Leachate
Volume
(mL)

Measured
Concentrati
on (ng/mL)

Total
Leached
Dye (µg)

Leached
Dye per
Gram of
Fabric
(µg/g)

Textile A-1 1.05 50 85.2 4.26 4.06

Textile A-2 1.07 50 91.4 4.57 4.27

Textile A-3 1.06 50 88.6 4.43 4.18

Average 1.06 50 88.4 4.42 4.17

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1595276?utm_src=pdf-body
https://www.benchchem.com/product/b1595276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Blank | N/A | 50 | < LOD* | N/A | N/A |

*LOD: Limit of Detection

Table 2: Effect of Leaching Time on Dye Migration

Leaching Time (hours)
Average Leached Dye
(µg/g)

Standard Deviation

1 1.54 0.12

2 2.78 0.21

4 4.17 0.25

8 5.32 0.33

| 24 | 6.15 | 0.41 |

Visualizations
Diagrams are essential for illustrating experimental processes and relationships.
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1. Sample Preparation
Dyed Textile Swatch (4x4 cm)

2. Leaching Simulation
Incubate in Artificial Sweat

(37°C, 100 rpm, 4h)

 Add to Flask

3. Sample Clarification
Centrifuge Leachate
(7500 rpm, 10 min)

 Collect Leachate

4. Filtration
Filter Supernatant (0.45 µm)

 Collect Supernatant

5. Instrumental Analysis
Inject into LC-MS/MS

 Transfer to Vial

6. Data Processing
Quantify vs. Calibration Curve

 Generate Peak Area

7. Final Result
Calculate Leached Dye (µg/g)

 Calculate Concentration

Click to download full resolution via product page

Caption: Experimental workflow for the leaching and quantification of Disperse Red 278.
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Factors Influencing
Leaching

Temperature Time pH of Solution Agitation (rpm) Fabric Properties
(Fiber type, weave)

Amount of
Leached Dye

Click to download full resolution via product page

Caption: Key factors influencing the leaching of disperse dyes from textile matrices.

Conclusion
This application note provides a robust and reliable framework for studying the leaching of

Disperse Red 278 from textiles. The described protocols for leaching simulation and LC-

MS/MS quantification allow for the precise determination of dye migration under conditions

simulating consumer use. The data generated from these studies is vital for risk assessment,

quality control, and the development of safer and more durable dyed textiles. By standardizing

the testing procedure, researchers can effectively compare results across different materials

and finishing processes, contributing to enhanced product safety for consumers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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